Cas no 83399-82-0 (2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2,4,5-trichlorophenyl)diazenyl]-, barium salt (1:1))

2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2,4,5-trichlorophenyl)diazenyl]-, barium salt (1:1) structure
83399-82-0 structure
Product name:2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2,4,5-trichlorophenyl)diazenyl]-, barium salt (1:1)
CAS No:83399-82-0
MF:C16H7BaCl3N2O7S2
MW:647.051974534988
CID:728471
PubChem ID:136075771

2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2,4,5-trichlorophenyl)diazenyl]-, barium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2,4,5-trichlorophenyl)diazenyl]-, barium salt (1:1)
    • barium 3-hydroxy-4-[(2,4,5-trichlorophenyl)azo]naphthalene-2,7-disulphonate
    • EINECS 280-395-6
    • 83399-82-0
    • Barium 3-hydroxy-4-[(2,4,5-trichlorophenyl)azo]naphthalene-2,7-disulfonate
    • NS00058463
    • Barium 3-hydroxy-4-((2,4,5-trichlorophenyl)azo)naphthalene-2,7-disulphonate
    • Inchi: InChI=1S/C16H9Cl3N2O7S2.Ba/c17-10-5-12(19)13(6-11(10)18)20-21-15-9-2-1-8(29(23,24)25)3-7(9)4-14(16(15)22)30(26,27)28;/h1-6,22H,(H,23,24,25)(H,26,27,28);/q;+2/p-2
    • InChI Key: XESRMLHAOKZABI-UHFFFAOYSA-L
    • SMILES: C1=CC2=C(C(=C(C=C2C=C1S(=O)(=O)[O-])S(=O)(=O)[O-])O)N=NC3=CC(=C(C=C3Cl)Cl)Cl.[Ba+2]

Computed Properties

  • Exact Mass: 645.781
  • Monoisotopic Mass: 645.781
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 2
  • Complexity: 945
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 173A^2

2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2,4,5-trichlorophenyl)diazenyl]-, barium salt (1:1) Related Literature

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